Cas no 2228496-70-4 (3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine)

• Product Name: 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine
• CAS No: 2228496-70-4
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5970087
• PubChem ID: 165969064
• Update Time: 2025-06-12

3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine
• 2228496-70-4
• EN300-1795440
• 3-{[1-(propan-2-yl)-1H-pyrazol-5-yl]oxy}propan-1-amine

• Inchi： 1S/C9H17N3O/c1-8(2)12-9(4-6-11-12)13-7-3-5-10/h4,6,8H,3,5,7,10H2,1-2H3
• InChI Key： BZJXBJUREFQIBE-UHFFFAOYSA-N
• SMILES： O(CCCN)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine

3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine (CAS No. 2228496-70-4): A Comprehensive Overview

3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine (CAS No. 2228496-70-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of drug discovery and development. This article aims to provide a comprehensive overview of 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine, including its chemical properties, biological activities, and recent advancements in its study.

Chemical Structure and Properties

3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine is a small molecule with a molecular formula of C₁₀H₁₈N₃O and a molecular weight of 194.26 g/mol. The compound features a pyrazole ring substituted with an isopropyl group and an amino-functionalized propoxy chain. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for its binding affinity to various biological targets. The amino group, on the other hand, provides the molecule with basicity and potential for forming salt bridges or hydrogen bonds with target proteins.

The solubility of 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine in water is moderate, making it suitable for various biological assays. Its logP value, which measures the compound's lipophilicity, is approximately 0.95, indicating a balance between hydrophilic and lipophilic properties that can facilitate cellular uptake and membrane permeability.

Biological Activities and Mechanisms of Action

3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine has shown promising biological activities in several preclinical studies. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent research has demonstrated that this compound can effectively inhibit the activity of phosphodiesterase (PDE) enzymes, which are key regulators of cyclic nucleotide signaling pathways. By modulating PDE activity, 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine can influence cellular processes such as inflammation, cell proliferation, and apoptosis.

In addition to its PDE-inhibitory effects, 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in both in vitro and in vivo models. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Therapeutic Potential

The therapeutic potential of 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine has been explored in various preclinical models, with promising results. In animal models of inflammation, this compound has demonstrated significant efficacy in reducing inflammation and improving disease symptoms. For example, in a mouse model of collagen-induced arthritis, treatment with 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine led to a marked reduction in joint swelling and histological signs of inflammation.

Beyond its anti-inflammatory properties, 3-{1-(propan-2-yl)-1H-pyrazol-5-yloxy}propan-1-amine has also shown potential in other therapeutic areas. Recent studies have explored its effects on neurodegenerative diseases such as Alzheimer's disease (AD). In vitro experiments using neuronal cell cultures have demonstrated that this compound can protect against amyloid-beta-induced neurotoxicity by inhibiting oxidative stress and promoting cell survival pathways.

Safety Profile and Future Directions

The safety profile of 3-{1-(propan-2-y l)-1H-pyrazol -5 -y lox y }propa n - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ n -a m i n e strong > has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its suitability for clinical use.

The future directions for research on 3-{1-(propan -2 - y l ) - ̶ ̶ ̶ ̶ ̶ ̶ ̶ H - p y r az o l -5 - y l o x y } p r o p a n - n -a m i n e strong > include optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, clinical trials are needed to validate the efficacy and safety of this compound in human subjects.

In conclusion, 3-{1-(pro pan - y l ) - H - p y r az o l - y lo x y } p r o p a n - n -a m i n e strong > (C A S N o . ) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in drug discovery programs targeting inflammatory diseases and neurodegenerative disorders.